Cas no 893367-32-3 (1,3,7-trimethyl-8-3-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 1,3,7-trimethyl-8-3-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 893367-32-3
• MF: C₁₇H₁₄F₃N₅O₂
• MW: 377.320573329926
• CID: 6352067
• PubChem ID: 7475805

1,3,7-trimethyl-8-3-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,7-trimethyl-8-3-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 893367-32-3
• 1,3,7-trimethyl-8-[3-(trifluoromethyl)phenyl]-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 1,3,7-trimethyl-8-(3-(trifluoromethyl)phenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 2,4,7-trimethyl-6-[3-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione
• F1869-0038
• AKOS005621626

• Inchi： 1S/C17H14F3N5O2/c1-9-8-24-12-13(22(2)16(27)23(3)14(12)26)21-15(24)25(9)11-6-4-5-10(7-11)17(18,19)20/h4-8H,1-3H3
• InChI Key： BPDQAYQXVSCQFU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(C)=CN2C3C(N(C)C(N(C)C=3N=C21)=O)=O)(F)F

Computed Properties

• Exact Mass: 377.10995919g/mol
• Monoisotopic Mass: 377.10995919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 1,3,7-trimethyl-8-3-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 1,3,7-Trimethyl-8-(3-(Trifluoromethyl)Phenyl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 893367-32-3)

The compound 1,3,7-trimethyl-8-(3-(trifluoromethyl)phenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 893367-32-3) is a structurally unique molecule belonging to the class of imidazo[1,2-g]purine derivatives. Its complex nomenclature reflects its intricate chemical architecture, which combines a purine core with an imidazole ring and a trifluoromethylphenyl substituent. This combination of functional groups makes it a subject of significant interest in pharmaceutical and materials science research.

Recent advancements in heterocyclic chemistry have highlighted the importance of imidazo[1,2-g]purine scaffolds due to their potential bioactivity. Researchers are particularly intrigued by the trifluoromethyl group in this compound, as it often enhances metabolic stability and lipophilicity—key factors in drug design. The presence of the 1,3,7-trimethyl motif further contributes to its stability, making it a promising candidate for further exploration in therapeutic applications.

From a synthetic chemistry perspective, the preparation of CAS No. 893367-32-3 involves multi-step organic transformations, including cyclization and selective methylation reactions. The compound's purity and yield are critical for its application in high-value research, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. Its structural features align with current trends in fragment-based drug discovery, where modular building blocks are essential for optimizing lead compounds.

In the context of AI-driven drug discovery, molecules like 1,3,7-trimethyl-8-(3-(trifluoromethyl)phenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are increasingly analyzed using computational tools. Researchers leverage machine learning algorithms to predict its physicochemical properties, such as solubility and binding affinity, which are crucial for medicinal chemistry optimization. This intersection of synthetic chemistry and digital innovation underscores the compound's relevance in modern scientific inquiry.

Another area of interest is the compound's potential role in fluorescence-based applications. The conjugated system within the imidazo[1,2-g]purine core may exhibit unique photophysical properties, making it a candidate for bioimaging probes or sensors. Such applications are particularly relevant in the study of cellular processes, where real-time monitoring of molecular interactions is essential.

Environmental and green chemistry considerations also come into play when discussing CAS No. 893367-32-3. The trifluoromethyl group, while beneficial for stability, raises questions about biodegradability. Researchers are actively investigating sustainable synthetic routes and alternative substituents to balance efficacy with environmental impact—a topic gaining traction in ESG-focused research.

For those sourcing this compound, quality benchmarks such as HPLC purity and NMR validation are non-negotiable. Suppliers must adhere to stringent Good Manufacturing Practices (GMP) to ensure consistency, especially for applications in preclinical studies. The demand for high-purity imidazo[1,2-g]purine derivatives is expected to rise, driven by their versatility in both life sciences and materials engineering.

In summary, 1,3,7-trimethyl-8-(3-(trifluoromethyl)phenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional diversity position it as a valuable tool for addressing contemporary challenges in drug development, materials science, and beyond. As research methodologies evolve, so too will the applications of this remarkable compound.